3-(4-ethoxyphenyl)-3-[(2-fluorobenzoyl)amino]propanoic acid

• IUPAC Name: 3-(4-ethoxyphenyl)-3-[(2-fluorobenzoyl)amino]propanoic acid
• InChI: InChI=1S/C18H18FNO4/c1-2-24-13-9-7-12(8-10-13)16(11-17(21)22)20-18(23)14-5-3-4-6-15(14)19/h3-10,16H,2,11H2,1H3,(H,20,23)(H,21,22)
• InChI Key: NGRNCHBKOOGMOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C18H18FNO4
• Molecular Weight: 331.3 g/mol

Description

3-(4-ethoxyphenyl)-3-[(2-fluorobenzoyl)amino]propanoic acid is a chemical compound with the molecular formula C18H18FNO4. It is commonly known as EFAP, and it is a synthetic derivative of fenofibrate, which is a medication used to lower cholesterol levels in the blood. EFAP has been the subject of scientific research due to its potential applications in the treatment of various diseases.

Mechanism of Action

EFAP works by activating the peroxisome proliferator-activated receptor alpha (PPARα), which is a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism. Activation of PPARα by EFAP leads to an increase in fatty acid oxidation and a decrease in the production of triglycerides and cholesterol in the liver. This mechanism of action is similar to that of fenofibrate, which is the parent compound of EFAP.
Biochemical and Physiological Effects:
EFAP has been shown to have a number of biochemical and physiological effects, including the reduction of lipid and glucose levels in the blood, the inhibition of cancer cell growth, and the reduction of inflammation and oxidative stress. It has also been found to improve insulin sensitivity and reduce the risk of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

EFAP has several advantages for use in laboratory experiments, including its high purity and stability, its well-defined mechanism of action, and its ability to activate PPARα. However, its limitations include its high cost and the need for specialized equipment and expertise to synthesize and analyze the compound.

Future Directions

There are several potential future directions for research on EFAP, including the development of new synthetic methods for the compound, the investigation of its effects on other diseases, such as neurodegenerative diseases and autoimmune disorders, and the development of new drugs based on EFAP for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of EFAP and its potential interactions with other drugs.

Scientific Research Applications

EFAP has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases. Studies have shown that EFAP has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to improve insulin sensitivity and reduce blood glucose levels in diabetic patients. Additionally, EFAP has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of cardiovascular diseases.